Ethyl 4-[({[6-oxo-5-(phenylsulfonyl)-1,6-dihydropyrimidin-2-yl]thio}acetyl)amino]benzoate

• CAS RN: 866809-01-0
• Molecular Formula: C21H19N3O6S2
• Molecular Weight: 473.52
• IUPAC Name: ethyl 4-[[2-[[5-(benzenesulfonyl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H19N3O6S2/c1-2-30-20(27)14-8-10-15(11-9-14)23-18(25)13-31-21-22-12-17(19(26)24-21)32(28,29)16-6-4-3-5-7-16/h3-12H,2,13H2,1H3,(H,23,25)(H,22,24,26)
• InChI Key: JSJHZKLVFJLAMK-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=CC=C3
• solubility: not available

Description

This compound is a derivative of pyrimidine, which is a class of compounds known for their antiviral, anticancer, antioxidant, and antimicrobial activity. It’s part of a series of novel triazole-pyrimidine-based compounds that have been studied for their neuroprotective and anti-neuroinflammatory properties.

Mechanism of Action

The mechanism of action of this compound is through the inhibition of endoplasmic reticulum (ER) stress, apoptosis, and the NF-kB inflammatory pathway. It’s been shown to have promising neuroprotective and anti-inflammatory properties.